Cas no 141306-23-2 (1H-Indole, 5-fluoro-3-(4-fluorophenyl)-1-(4-piperidinyl)-)

1H-Indole, 5-fluoro-3-(4-fluorophenyl)-1-(4-piperidinyl)- structure
141306-23-2 structure
Product Name:1H-Indole, 5-fluoro-3-(4-fluorophenyl)-1-(4-piperidinyl)-
CAS No:141306-23-2
MF:C19H18F2N2
MW:312.356431484222
CID:1311714
PubChem ID:10358149
Update Time:2025-04-20

1H-Indole, 5-fluoro-3-(4-fluorophenyl)-1-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 5-fluoro-3-(4-fluorophenyl)-1-(4-piperidinyl)-
    • 1h-indole,5-fluoro-3-(4-fluorophenyl)-1-(4-piperidinyl)-
    • SCHEMBL9271502
    • 141306-23-2
    • Inchi: 1S/C19H18F2N2/c20-14-3-1-13(2-4-14)18-12-23(16-7-9-22-10-8-16)19-6-5-15(21)11-17(18)19/h1-6,11-12,16,22H,7-10H2
    • InChI Key: GXGQBJFBRXWIAT-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(C1C=CC(=CC=1)F)=CN2C1CCNCC1

Computed Properties

  • Exact Mass: 312.14394
  • Monoisotopic Mass: 312.14380491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17Ų

Experimental Properties

  • PSA: 16.96
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